Cas no 287100-82-7 ((9Z)-9-Octadecenoic-1,2,3,4,5,6,7,8,9,10,11,12,13,14,15,16,17,18-13C18 Acid)

287100-82-7 structure
Product name:(9Z)-9-Octadecenoic-1,2,3,4,5,6,7,8,9,10,11,12,13,14,15,16,17,18-13C18 Acid
(9Z)-9-Octadecenoic-1,2,3,4,5,6,7,8,9,10,11,12,13,14,15,16,17,18-13C18 Acid Chemical and Physical Properties
Names and Identifiers
-
- Oleic acid-13C18
- 13C Labeled oleic acid
- Elainic acid-13C18
- (9Z)-9-Octadecenoic-1,2,3,4,5,6,7,8,9,10,11,12,13,14,15,16,17,18-13C18 acid (ACI)
- 287100-82-7
- CS-0368841
- Oleic Acid (U-13C18, 98%)
- (Z)-(1,2,3,4,5,6,7,8,9,10,11,12,13,14,15,16,17,18-13C18)Octadec-9-enoic acid
- HY-N1446S2
- Oleic acid-13C18, >=99 atom % 13C, >=99% (CP)
- DA-76403
- Oleic acid-13C18, analytical standard
- (9Z)-9-Octadecenoic-1,2,3,4,5,6,7,8,9,10,11,12,13,14,15,16,17,18-13C18 Acid
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- MDL: MFCD00145035
- Inchi: 1S/C18H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h9-10H,2-8,11-17H2,1H3,(H,19,20)/b10-9-/i1+1,2+1,3+1,4+1,5+1,6+1,7+1,8+1,9+1,10+1,11+1,12+1,13+1,14+1,15+1,16+1,17+1,18+1
- InChI Key: ZQPPMHVWECSIRJ-IGBBIXMTSA-N
- SMILES: [13CH2]([13CH2][13CH2][13CH2][13CH2][13CH2][13C](=O)O)[13CH2]/[13CH]=[13CH]\[13CH2][13CH2][13CH2][13CH2][13CH2][13CH2][13CH2][13CH3]
Computed Properties
- Exact Mass: 300.31626736g/mol
- Monoisotopic Mass: 300.31626736g/mol
- Isotope Atom Count: 18
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 15
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.5
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Density: 0.947 g/mL at 25 °C
- Melting Point: 13.4 °C (lit.)
- Boiling Point: 192-195 °C/1.2 mmHg(lit.)
- Flash Point: Fahrenheit: 235.4 ° f
Celsius: 113 ° c - Refractive Index: n20/D 1.4595(lit.)
(9Z)-9-Octadecenoic-1,2,3,4,5,6,7,8,9,10,11,12,13,14,15,16,17,18-13C18 Acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | O465460-100mg |
(9Z)-9-Octadecenoic-1,2,3,4,5,6,7,8,9,10,11,12,13,14,15,16,17,18-13C18 Acid |
287100-82-7 | ≥99 atom% ¹³C, ≥99% (CP) | 100mg |
¥8400.90 | 2023-09-01 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA04457-1g |
Oleic acid-13C18 |
287100-82-7 | 1g |
¥71408.0 | 2021-09-03 | ||
AN HUI ZE SHENG Technology Co., Ltd. | A0105105000 |
Oleic acid-13C18 analytical standard |
287100-82-7 | 500ml |
¥58.00 | 2023-05-10 | ||
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | O465460-1g |
(9Z)-9-Octadecenoic-1,2,3,4,5,6,7,8,9,10,11,12,13,14,15,16,17,18-13C18 Acid |
287100-82-7 | ≥99 atom% ¹³C, ≥99% (CP) | 1g |
¥56406.90 | 2023-09-01 | |
Larodan | 78-1851-4-5mg |
Oleic acid-UL-13C18 |
287100-82-7 | >95% | 5mg |
€230.00 | 2025-03-07 | |
AN HUI ZE SHENG Technology Co., Ltd. | 490431-100mg |
Oleic acid-13C18 analytical standard |
287100-82-7 | ≥99%(CP) | 100mg |
¥15262.91 | 2023-09-15 | |
AN HUI ZE SHENG Technology Co., Ltd. | 490431-1g |
Oleic acid-13C18 analytical standard |
287100-82-7 | ≥99%(CP) | 1g |
¥64874.43 | 2023-09-15 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA04457-100mg |
Oleic acid-13C18 |
287100-82-7 | 100mg |
¥16798.0 | 2021-09-03 | ||
AN HUI ZE SHENG Technology Co., Ltd. | A012216-25ml |
Oleic acid-13C18 analytical standard |
287100-82-7 | 25ml |
¥55.00 | 2023-09-15 | ||
SHANG HAI YUAN YE Biotechnology Co., Ltd. | B76521-5mg |
OLEIC-13C18 ACID |
287100-82-7 | ,>95% | 5mg |
¥5060.00 | 2023-09-15 |
(9Z)-9-Octadecenoic-1,2,3,4,5,6,7,8,9,10,11,12,13,14,15,16,17,18-13C18 Acid Related Literature
-
Clémence Simon,Antonino Asaro,Suihan Feng,Howard Riezman Chem. Sci. 2023 14 1687
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:287100-82-7)(9Z)-9-Octadecenoic-1,2,3,4,5,6,7,8,9,10,11,12,13,14,15,16,17,18-13C18 Acid

Purity:99%
Quantity:100mg
Price ($):2851